Cas no 102625-28-5 (1H-Imidazole-5-carboxylicacid, 2-(methoxymethyl)-)
102625-28-5 structure
Product Name:1H-Imidazole-5-carboxylicacid, 2-(methoxymethyl)-
CAS No:102625-28-5
MF:C6H8N2O3
MW:156.139321327209
CID:125172
PubChem ID:13684510
Update Time:2025-04-18
1H-Imidazole-5-carboxylicacid, 2-(methoxymethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-5-carboxylicacid, 2-(methoxymethyl)-
- 1H-Imidazole-4-carboxylicacid,2-(methoxymethyl)-(9CI)
- 2-(methoxymethyl)-1H-imidazole-5-carboxylic acid
- 2-(METHOXYMETHYL)-1H-IMIDAZOLE-4-CARBOXYLIC ACID
- ACMC-20m5lw
- AG-D-12203
- AGN-PC-00NKIQ
- CTK0H2443
- DTXSID80546678
- AKOS011533931
- EN300-2486216
- 102625-28-5
-
- Inchi: 1S/C6H8N2O3/c1-11-3-5-7-2-4(8-5)6(9)10/h2H,3H2,1H3,(H,7,8)(H,9,10)
- InChI Key: HQYYRCLFJBPFNA-UHFFFAOYSA-N
- SMILES: O(C)CC1=NC=C(C(=O)O)N1
Computed Properties
- Exact Mass: 156.05354
- Monoisotopic Mass: 156.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 75.2Ų
Experimental Properties
- PSA: 75.21
- LogP: 0.25430
1H-Imidazole-5-carboxylicacid, 2-(methoxymethyl)- Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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